Cas no 112738-67-7 (1-(trifluoromethyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(trifluoromethyl)cyclopropan-1-amine hydrochloride
• CAS No: 112738-67-7
• MF: C₄H₇ClF₃N
• MW: 161.553290605545
• MDL: MFCD11109575
• CID: 129890
• PubChem ID: 11651196
• Update Time: 2025-05-20

1-(trifluoromethyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)cyclopropanamine hydrochloride
• 1-(trifluoromethyl)cyclopropan-1-amine,hydrochloride
• 1-(TRIFLUOROMETHYL)CYCLOPROPANAMINE
• 1-TRIFLUOROMETHYL-CYCLOPROPYLAMINE HYDROCHLORIDE
• Cyclopropanamine, 1- (trifluoromethyl)-, hydrochloride
• Cyclopropanamine,1-(trifluoromethyl)-, hydrochloride (1:1)
• 1-TrifluoroMethylcyclopropylaMine HCl
• 1-(trifluoromethyl)cyclopropan-1-amine hydrochloride
• SCHEMBL933589
• 1-(trifluoromethyl)cyclopropanaminehydrochloride
• CS-0054283
• 1-Trifluoromethylcyclopropylamine hydrochloride
• MFCD11109575
• DTXSID80920878
• Cyclopropanamine, 1-(trifluoromethyl)-, hydrochloride
• Z1578014181
• SY042443
• AKOS015847652
• AS-38566
• FT-0694281
• A25578
• EN300-105951
• 1-(Trifluoromethyl)cyclopropanamine, HCl
• 112738-67-7
• 1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride
• 1-(Trifluoromethyl)cyclopropan-1-amine HCl
• 1-Trifluoromethyl-cyclopropylamine
• 1-(Trifluoromethyl)cyclopropan-1-amine--hydrogen chloride (1/1)
• PB39621
• 1-(trifluoromethyl)cyclopropylamine hydrochloride
• 1-(Trifluoromethyl)cyclopropanamine hydrochoride

• MDL： MFCD11109575
• Inchi： 1S/C4H6F3N.ClH/c5-4(6,7)3(8)1-2-3;/h1-2,8H2;1H
• InChI Key： MBOJMCCWZHTXSJ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 125.04500
• Monoisotopic Mass: 161.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 48.6℃ at 760 mmHg
• Flash Point: 18.1°C
• PSA: 26.02000
• LogP: 1.74030

1-(trifluoromethyl)cyclopropan-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Additional information on 1-(trifluoromethyl)cyclopropan-1-amine hydrochloride

1-(Trifluoromethyl)cyclopropan-1-amine Hydrochloride: A Comprehensive Overview

1-(Trifluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 112738-67-7) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also referred to as cyclopropylamine derivative with trifluoromethyl group, is notable for its structural properties and potential applications in drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1-(trifluoromethyl)cyclopropan-1-amine hydrochloride consists of a cyclopropane ring substituted with a trifluoromethyl group and an amine functional group. The trifluoromethyl substituent introduces significant electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. This structural feature is particularly advantageous in designing molecules with enhanced stability and bioavailability. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution.

One of the most promising aspects of cyclopropylamine derivatives like 1-(trifluoromethyl)cyclopropan-1-amine hydrochloride is their ability to interact with various biological targets. Preclinical studies have demonstrated that this compound exhibits potent activity against several enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in *Nature Communications* revealed that this compound can inhibit the activity of a key enzyme involved in tumor progression, suggesting its potential as an anticancer agent.

The pharmacological properties of 1-(trifluoromethyl)cyclopropan-1-amine hydrochloride are further enhanced by its ability to penetrate cellular membranes efficiently. This characteristic is crucial for drugs targeting intracellular pathogens or cellular components. Additionally, studies have shown that the trifluoromethyl group contributes to the compound's lipophilicity, which is a critical factor in determining its absorption and distribution profiles within the body.

Another area where cyclopropylamine derivatives have shown promise is in the development of selective kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory conditions. The ability of 1-(trifluoromethyl)cyclopropan-1-amine hydrochloride to selectively inhibit specific kinases has been validated through high-throughput screening assays, making it a valuable lead compound for drug discovery.

In terms of safety profile, preliminary toxicological studies indicate that cyclopropylamine derivatives exhibit low toxicity at therapeutic doses. However, further investigations are required to fully understand their long-term effects and potential for off-target interactions. Regulatory agencies emphasize the importance of thorough preclinical testing to ensure the safety and efficacy of new chemical entities like cyclopropylamine derivatives.

The synthesis of cyclopropylamine derivatives has also been optimized to enhance scalability and cost-effectiveness. Green chemistry principles have been incorporated into the manufacturing process, reducing environmental impact while maintaining product quality. These advancements underscore the commitment of researchers to developing sustainable methods for producing high-quality chemical compounds.

In conclusion, 1-(trifluoromethyl)cyclopropan-1-amine hydrochloride represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of innovative therapeutic agents that address unmet medical needs.